Cas no 15519-50-3 (Hexanedioic acid,3,4-dichloro-)

Hexanedioic acid,3,4-dichloro- structure
15519-50-3 structure
Product Name:Hexanedioic acid,3,4-dichloro-
CAS No:15519-50-3
MF:C6H8Cl2O4
MW:215.031320571899
CID:201329
PubChem ID:257706
Update Time:2025-04-19

Hexanedioic acid,3,4-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,3,4-dichloro-
    • 3,4-Dichloroadipic acid
    • 3,4-Dichlor-adipinsaeure
    • 3',4'-dichloroacetanilide
    • 3,4-dichloro-adipic acid
    • 3,4-dichlorohexanedioic acid
    • 3.4-Dichlor-acetanilid
    • AC1Q1KNK
    • Acetanilide, 3',4'-dichloro-
    • acetic acid-(3,4-dichloro-anilide)
    • dichlorophenylacetamide
    • Essigsaeure-(3,4-dichlor-anilid)
    • Maybridge4_003067
    • N-acetyl-3,4-dichloroaniline
    • NSC17008
    • TCMDC-125481
    • NSC86112
    • NSC-86112
    • 15519-50-3
    • SCHEMBL7820321
    • Dichloroadipic
    • Hexanedioic acid,4-dichloro-
    • DTXSID40935160
    • Inchi: 1S/C6H8Cl2O4/c7-3(1-5(9)10)4(8)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)
    • InChI Key: JZKSOOULIOOWHB-UHFFFAOYSA-N
    • SMILES: ClC(CC(=O)O)C(CC(=O)O)Cl

Computed Properties

  • Exact Mass: 213.98004
  • Monoisotopic Mass: 213.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.532
  • Boiling Point: 352.9°Cat760mmHg
  • Flash Point: 167.2°C
  • Refractive Index: 1.518
  • PSA: 74.6
  • LogP: 1.15060
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